Cas no 17074-02-1 (Neohesperidose)

• Product name: Neohesperidose
• CAS No: 17074-02-1
• MF: C₁₂H₂₂O₁₀
• MW: 326.297085285187
• CID: 213487
• PubChem ID: 86933

Neohesperidose Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R,5R)-3,4,5,6-Tetrahydroxy-2-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)hexanal
• D-Glucose,2-O-(6-deoxy-a-L-mannopyranosyl)-
• Neohesperidose
• NEOHESPERIDOSE(RG)
• 2-0-α-L-rhamnosyl-D-glucose
• 2-O-(6-deoxy-α-L-mannopyranosyl)-D-glucose
• 2-O-α-L-RHAMNOSYL-D-GLUCOSE
• 2-O-ALPHA-L-RHAMNOSYL-D-GLUCOSE
• 2-0-alpha-L-rhamnosyl-D-glucose
• 2-O-(6-deoxy-alpha-L-mannopyranosyl)-D-glucose
• alpha-L-rhamnopyranosyl-(1->2)-beta-D-glucopyranose
• EINECS 241-133-6
• (2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-2-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexanal
• CS-0110874
• NS00053685
• 2-O-alpha-l-rhamnopyranosyl-d-glucose
• AKOS022181491
• HY-N7258
• 17074-02-1
• SCHEMBL1976228
• Neohesperidose ,98%
• alpha-L-Rhap-(1->2)-beta-D-Glcp
• 2-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranose
• 6-deoxy-alpha-L-mannopyranosyl-(1->2)-beta-D-glucopyranose
• 2-O-alpha-L-Rhamnopyranosyl-D-glucopyranose
• DTXSID20937829
• (2R,3S,4R,5R)-3,4,5,6-TETRAHYDROXY-2-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}HEXANAL
• BQEBASLZIGFWEU-YMKBBEOCSA-N

• Inchi： InChI=1S/C12H22O10/c1-4-7(16)10(19)11(20)12(21-4)22-6(3-14)9(18)8(17)5(15)2-13/h3-13,15-20H,2H2,1H3
• InChI Key： BQEBASLZIGFWEU-UHFFFAOYSA-N
• SMILES： OC(C(O)C(O)CO)C(OC1C(O)C(O)C(O)C(C)O1)C=O

Computed Properties

• Exact Mass: 326.12100
• Monoisotopic Mass: 326.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų
• XLogP3: -4.5

Experimental Properties

• PSA: 169.30000
• LogP: -4.36960

Neohesperidose Security Information

• Safety Instruction： S22; S24/25

Neohesperidose Customs Data

• HS CODE：29329990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Neohesperidose

Neohesperidose: A Comprehensive Overview

Neohesperidose, also known as CAS No. 17074-02-1, is a naturally occurring compound that has garnered significant attention in the fields of nutrition, pharmacology, and natural product research. This compound, which belongs to the class of flavonoids, is particularly notable for its potential health benefits and its presence in various plant sources. Recent studies have shed light on its bioavailability, pharmacokinetics, and therapeutic applications, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Neohesperidose is characterized by a unique arrangement of carbon rings and functional groups, which contribute to its antioxidant and anti-inflammatory properties. As a flavanone glycoside, it is often found in citrus fruits, where it plays a role in protecting the plant from environmental stressors. This compound has been isolated from several species, including Citrus sinensis (sweet orange) and Citrus reticulata (mandarin orange), highlighting its widespread presence in the citrus family.

Recent research has focused on the bioavailability of Neohesperidose after oral ingestion. Studies have shown that this compound undergoes extensive metabolism in the gut, with specific gut microbiota playing a crucial role in its transformation into bioactive metabolites. These metabolites have been found to exhibit potent antioxidant activity, which may contribute to the overall health benefits associated with citrus fruit consumption. Furthermore, preclinical studies have demonstrated that Neohesperidose may exert anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

In terms of therapeutic applications, Neohesperidose has shown promise in several areas. For instance, its antioxidant properties make it a potential candidate for preventing oxidative stress-related disorders such as cardiovascular diseases and neurodegenerative conditions. Additionally, preliminary studies suggest that this compound may have anti-cancer properties, possibly by inducing apoptosis in cancer cells or inhibiting their proliferation. However, more research is needed to fully understand its mechanisms of action and to translate these findings into clinical applications.

The food industry has also taken notice of Neohesperidose due to its potential as a natural food additive or functional ingredient. Its ability to enhance the shelf life of food products while providing health benefits makes it an attractive option for manufacturers seeking to develop healthier food options. Moreover, the cosmetic industry has explored its use in skincare products due to its potential to protect the skin from oxidative damage and promote collagen synthesis.

From an environmental perspective, Neohesperidose's presence in citrus plants suggests that it may play a role in plant defense mechanisms against pathogens and environmental stressors. This has led researchers to investigate its potential as a natural pesticide or plant growth regulator. Such applications could provide sustainable alternatives to synthetic chemicals currently used in agriculture.

In conclusion, Neohesperidose (CAS No. 17074-02-1) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure, coupled with its bioactive properties, makes it a valuable subject for further research. As new studies continue to uncover its mechanisms and therapeutic potentials, this compound is poised to play an increasingly important role in both natural product chemistry and human health.